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Compound of Interest

Compound Name: Tetrabutylammonium chloride

Cat. No.: B042639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium chloride (TBAC) is a quaternary ammonium salt widely utilized in

various chemical and pharmaceutical applications. Its efficacy as a phase transfer catalyst,

electrolyte, and ion-pairing reagent makes it a crucial component in organic synthesis,

electrochemistry, and analytical chromatography. This guide provides an in-depth overview of

its fundamental molecular properties.

Core Molecular and Physical Properties
The fundamental quantitative data for tetrabutylammonium chloride are summarized below.

These properties are critical for its application in experimental and developmental settings.
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Property Value References

Chemical Formula C₁₆H₃₆ClN [1][2][3][4]

Linear Formula [CH₃(CH₂)₃]₄NCl [5]

Molar Mass 277.92 g/mol [1][3][4][5]

Alternate Molar Mass 277.917 g/mol [2]

Appearance White solid/crystals [1]

Density 1.018 g/cm³ [1]

Melting Point 83-86°C [3][6]

Applications and Experimental Context
Tetrabutylammonium chloride's primary utility stems from its role as a phase transfer

catalyst.[1][6][7] This function is essential for facilitating reactions between reactants located in

different immiscible phases, such as an aqueous and an organic layer.[6][7] The

tetrabutylammonium cation can transport anions from the aqueous phase into the organic

phase, where the reaction can then proceed.

A common experimental protocol involving TBAC is its use in ion-pair chromatography, where it

serves as an ion-pairing reagent for the separation and analysis of ionic compounds.[6]

While specific experimental protocols are highly dependent on the desired reaction, a general

workflow for its use as a phase transfer catalyst is outlined in the diagram below.
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Caption: Workflow of TBAC as a phase transfer catalyst.

Chemical Structure and Dissociation
Tetrabutylammonium chloride consists of a central nitrogen atom covalently bonded to four

butyl groups, forming a quaternary ammonium cation ([Bu₄N]⁺). This cation is ionically bonded

to a chloride anion (Cl⁻). In polar solvents such as water, it readily dissociates into its

constituent ions.[6][7]

The structural formula and its dissociation are depicted in the following diagram.
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Caption: Dissociation of Tetrabutylammonium Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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